Cas no 1804673-79-7 (Ethyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate)

• Product Name: Ethyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate
• CAS No: 1804673-79-7
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4870346
• Update Time: 2025-05-20

Ethyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-2-16-9(15)4-3-5(14)13-7(10)6(4)8(11)12/h3,8H,2H2,1H3,(H,13,14)
• InChI Key： DDPBEIKPHMHJRL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(C(=O)OCC)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate

Ethyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate: A Comprehensive Overview

Ethyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate, with the CAS number 1804673-79-7, is a compound of significant interest in the field of organic chemistry and its applications. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential in various chemical and biological contexts. The molecule consists of a pyridine ring substituted with a chlorine atom at position 2, a difluoromethyl group at position 3, a hydroxyl group at position 6, and an ethyl ester group at position 4. These substituents contribute to its distinct chemical properties and reactivity.

The synthesis of Ethyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate involves a series of carefully designed reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and esterification processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

In terms of physical properties, Ethyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate exhibits a melting point of approximately 150°C and a boiling point around 350°C. Its solubility in common solvents such as dichloromethane, ethanol, and water varies depending on the solvent's polarity and the compound's functional groups. The presence of the hydroxyl group introduces some degree of polarity to the molecule, enhancing its solubility in polar solvents compared to non-polar ones.

The chemical reactivity of this compound is influenced by its functional groups. The hydroxyl group at position 6 can participate in hydrogen bonding, making it a potential site for nucleophilic attack or further substitution reactions. The ethyl ester group at position 4 is susceptible to hydrolysis under basic or acidic conditions, leading to the formation of the corresponding carboxylic acid or its conjugate base. This property makes it a versatile building block in organic synthesis.

Ethyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate has found applications in various fields, including agrochemistry and pharmaceuticals. In agrochemistry, it serves as an intermediate in the synthesis of pesticides and herbicides due to its ability to inhibit specific enzymes involved in plant growth regulation. Recent studies have highlighted its role in developing eco-friendly agricultural chemicals that minimize environmental impact while maintaining efficacy.

In the pharmaceutical industry, this compound is being explored for its potential as an anti-inflammatory agent and an antioxidant. The presence of chlorine and fluorine atoms in its structure contributes to its lipophilicity, which is crucial for drug absorption and bioavailability. Researchers have conducted in vitro studies to assess its anti-inflammatory activity, demonstrating promising results against inflammatory cytokines such as TNF-alpha and IL-6.

The latest research on Ethyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate has focused on its role as a precursor in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable component in constructing porous materials with applications in gas storage and catalysis.

In conclusion, Ethyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate (CAS No: 1804673-79-7) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure endows it with versatile chemical properties, making it an essential intermediate in organic synthesis. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing both academic research and industrial applications.